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Compound of Interest

Compound Name:
Hexahydro-alpha-methyl-1H-

azepine-1-ethanol

CAS No.: 77883-50-2

Cat. No.: B1266573

Get Quote

Executive Summary & Chemical Identity
Hexahydro-alpha-methyl-1H-azepine-1-ethanol, chemically known as 1-(azepan-1-

yl)propan-2-ol, is a specialized tertiary amino-alcohol intermediate.[1][2] It serves as a critical

building block in the synthesis of pharmaceutical agents containing the azepane

(hexamethyleneimine) moiety.[1]

Unlike its ethyl analog (used in drugs like Setastine), this propyl-derivative introduces a chiral

center and increased lipophilicity to the side chain. It acts as a versatile "linker" unit, allowing

medicinal chemists to tether the bulky, moderate-basicity azepane ring to aromatic scaffolds via

ether or amine linkages.
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Property Specification

CAS Number 77883-50-2

IUPAC Name 1-(Azepan-1-yl)propan-2-ol

Synonyms
N-(2-Hydroxypropyl)hexamethyleneimine; 1-

(Hexamethyleneimino)-2-propanol

Molecular Formula C₉H₁₉NO

Molecular Weight 157.25 g/mol

Physical State
Colorless to pale yellow liquid (Standard

Conditions)

Predicted Boiling Point
~215–225°C (760 mmHg) / 95–105°C (10

mmHg)

Density ~0.94 - 0.96 g/cm³

Solubility
Soluble in Ethanol, Methanol, Chloroform;

Sparingly soluble in water

pKa (Predicted) ~10.2 (Tertiary Amine)

Structural Analysis & Reactivity Profile
The Azepane Ring
The 7-membered azepane ring is conformationally flexible (unlike the rigid piperidine).[1] This

flexibility allows the molecule to adopt multiple "twist-chair" conformations, which can influence

binding affinity in receptor pockets (e.g., Histamine H1 or Sigma receptors).

Steric Bulk: The ring is bulkier than pyrrolidine or piperidine, often used to modulate

selectivity by excluding smaller binding pockets.[1]

The Alpha-Methyl Ethanol Chain
The "alpha-methyl" designation refers to the methyl group on the carbon bearing the hydroxyl

group (C2 of the propyl chain).
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Chirality: The C2 position is a stereocenter.[1] The synthesis typically yields a racemate

(mixture of R and S), but enzymatic resolution or chiral starting materials (e.g., (S)-propylene

oxide) can yield enantiopure forms.

Reactivity: The secondary alcohol is less reactive than a primary alcohol but sufficiently

nucleophilic for esterification or conversion to a leaving group (e.g., mesylate or chloride).[1]

Synthesis Protocol (Self-Validating System)
The most robust industrial route involves the regioselective ring-opening of propylene oxide by

azepane.[1] This reaction is atom-economical and proceeds via an S_N2 mechanism.[1]

Reaction Scheme
Reagents: Azepane (Nucleophile), Propylene Oxide (Electrophile), Ethanol (Solvent).[1]

Conditions: Reflux (mild), Inert Atmosphere (N₂).[1]
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Caption: Nucleophilic ring-opening of propylene oxide by azepane yielding the target amino-

alcohol.

Step-by-Step Methodology
Note: All steps must be performed in a fume hood due to the volatility and toxicity of azepane

and propylene oxide.[1]
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Preparation:

Charge a 3-neck round-bottom flask with Azepane (1.0 eq) and Absolute Ethanol (5

volumes).

Equip with a reflux condenser, temperature probe, and addition funnel.[1]

Flush the system with Nitrogen.[1]

Addition (The Critical Control Point):

Cool the solution to 0–5°C (ice bath) to control the exotherm.[1]

Add Propylene Oxide (1.1 eq) dropwise over 30–45 minutes.

Why? Rapid addition can cause runaway exotherms and polymerization of the epoxide.[1]

Reaction:

Allow the mixture to warm to room temperature (25°C).

Heat to a mild reflux (50–60°C) for 4–6 hours.

Validation (TLC): Monitor disappearance of Azepane (Mobile phase: MeOH/DCM 1:9 + 1%

NH₄OH). Stain with Ninhydrin (Azepane stains blue/purple; Product stains distinctively

different or less intense).[1]

Workup:

Remove solvent under reduced pressure (Rotary Evaporator).[1]

The residue is the crude amino-alcohol.[1]

Purification (Distillation):

Perform vacuum distillation (0.5 – 1.0 mmHg).[1]

Collect the fraction boiling at ~95–105°C (estimated).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity Check: GC-MS should show a single peak with m/z 157.[1]

Applications in Drug Development[6]
This molecule is rarely the final drug; it is a linker intermediate.[1] The hydroxyl group is

typically activated to create a coupling partner for aromatic scaffolds.[1]

Activation Workflow (The "Next Step")
To attach the azepane-propyl tail to a drug scaffold (e.g., a phenol or amine), the alcohol is

converted to a chloride or mesylate.

Chlorination: Reaction with Thionyl Chloride (SOCl₂) yields 1-(2-chloropropyl)azepane.[1]

Warning: This creates a "nitrogen mustard" type intermediate (highly reactive alkylating

agent).[1]

Coupling: The activated chain is then reacted with a nucleophile (e.g., a substituted phenol)

to form the final drug candidate.

Retrosynthetic Map (Hypothetical Antihistamine Analog)
This pathway illustrates how the molecule fits into the synthesis of a Setastine-like analog.[1]
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Caption: Retrosynthetic logic placing the target molecule as the precursor to the alkylating

linker.

Handling, Safety, and Storage[8]
Hazard Identification

Corrosivity: As a basic amine, it can cause skin burns and eye damage (Risk R34/R35

equivalent).[1]

Toxicity: Harmful by inhalation and ingestion.[1] Azepane derivatives often exhibit

anticholinergic effects.[1]

Flammability: Combustible liquid.[1]

Storage Protocols
Atmosphere: Store under Nitrogen or Argon.[1] Amines react with atmospheric CO₂ to form

carbamates (white crusts).[1]
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Container: Glass or Stainless Steel.[1] Avoid Aluminum (reacts with basic amines).[1]

Hygroscopic: Keep tightly sealed; moisture can hinder subsequent activation steps (e.g.,

reaction with SOCl₂).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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